![molecular formula C18H16N4OS B286670 Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether](/img/structure/B286670.png)
Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether is not fully understood. However, studies suggest that it exerts its biological activity by inhibiting specific enzymes and signaling pathways involved in various diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, reduce inflammation, and inhibit bacterial growth. It has also been shown to have neuroprotective effects, such as reducing oxidative stress and improving cognitive function.
Advantages and Limitations for Lab Experiments
Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether has several advantages for lab experiments, such as its high yield and mild reaction conditions. However, its limited solubility in water can make it challenging to work with in some experiments.
Future Directions
For research could focus on its potential use in treating various diseases and improving its solubility and bioavailability.
Synthesis Methods
The synthesis of Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether involves the reaction of 4-bromoanisole, 2-methylbenzylamine, and 1,2,4-triazole-3-thiol in the presence of a palladium catalyst. The reaction takes place under mild conditions, and the yield of the product is high.
Scientific Research Applications
Methyl 4-[6-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl ether has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anti-tumor, anti-inflammatory, and anti-bacterial agent. It has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C18H16N4OS |
---|---|
Molecular Weight |
336.4 g/mol |
IUPAC Name |
3-(4-methoxyphenyl)-6-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4OS/c1-12-5-3-4-6-14(12)11-16-21-22-17(19-20-18(22)24-16)13-7-9-15(23-2)10-8-13/h3-10H,11H2,1-2H3 |
InChI Key |
STTAJKVCUNOFBZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Canonical SMILES |
CC1=CC=CC=C1CC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.